Cas no 1219972-66-3 (3-Piperidinylmethylbenzoate Hydrochloride)

• Product Name: 3-Piperidinylmethylbenzoate Hydrochloride
• CAS No: 1219972-66-3
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 3047320
• PubChem ID: 53409802
• Update Time: 2025-10-29

3-Piperidinylmethylbenzoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinylmethyl benzoate hydrochloride
• PIPERIDIN-3-YLMETHYL BENZOATE HYDROCHLORIDE
• piperidin-3-ylmethyl benzoate;hydrochloride
• AKOS015846955
• piperidin-3-ylmethylbenzoatehydrochloride
• 1219972-66-3
• 3-Piperidinylmethylbenzoate Hydrochloride

• Inchi： 1S/C13H17NO2.ClH/c15-13(12-6-2-1-3-7-12)16-10-11-5-4-8-14-9-11;/h1-3,6-7,11,14H,4-5,8-10H2;1H
• InChI Key： OAHVRRMYXNIWGL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(=O)OCC1CNCCC1.Cl

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-Piperidinylmethylbenzoate Hydrochloride

Introduction to 3-Piperidinylmethylbenzoate Hydrochloride (CAS No. 1219972-66-3)

3-Piperidinylmethylbenzoate Hydrochloride, identified by the Chemical Abstracts Service (CAS) number 1219972-66-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzoate derivatives, characterized by the presence of a benzoate moiety linked to a piperidine ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of 3-Piperidinylmethylbenzoate Hydrochloride consists of a benzene ring substituted with a carboxyl group at the third position, which is further esterified with a piperidinylmethyl group. This unique structural motif imparts distinct chemical and biological properties, making it a promising candidate for further exploration in medicinal chemistry. The piperidine ring is known for its ability to enhance binding affinity and selectivity in drug molecules, while the benzoate group contributes to metabolic stability and lipophilicity.

In recent years, there has been growing interest in benzoate derivatives due to their diverse biological activities. Studies have demonstrated that compounds containing the benzoate moiety exhibit properties such as anti-inflammatory, analgesic, and neuroprotective effects. The introduction of the piperidine ring into these derivatives has further expanded their therapeutic potential by improving pharmacokinetic profiles and reducing off-target effects.

One of the most compelling aspects of 3-Piperidinylmethylbenzoate Hydrochloride is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility in the synthesis of small-molecule drugs targeting various diseases, including neurological disorders and chronic inflammatory conditions. The compound’s ability to interact with multiple biological targets makes it an attractive scaffold for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-Piperidinylmethylbenzoate Hydrochloride for their biological activity. High-throughput virtual screening (HTVS) and molecular docking simulations have been employed to identify potential binding interactions with key enzymes and receptors involved in disease pathways. These computational approaches have accelerated the drug discovery process, allowing researchers to prioritize promising candidates for experimental validation.

The synthesis of 3-Piperidinylmethylbenzoate Hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as piperidine and benzoyl chloride. The esterification step is critical and requires careful optimization to ensure high yield and purity. Modern synthetic techniques, including catalytic hydrogenation and enzymatic esterification, have been employed to improve reaction efficiency and minimize byproduct formation.

In vitro studies have begun to unravel the mechanistic basis of 3-Piperidinylmethylbenzoate Hydrochloride’s biological effects. Initial research suggests that this compound may exert its therapeutic actions through modulation of neurotransmitter systems and inflammatory pathways. For instance, its interaction with monoamine transporters has been investigated as a potential strategy for treating depression and anxiety disorders. Additionally, its anti-inflammatory properties have been attributed to its ability to inhibit key pro-inflammatory cytokines.

The pharmacokinetic profile of 3-Piperidinylmethylbenzoate Hydrochloride is another area of active investigation. Studies have shown that the hydrochloride salt form enhances oral bioavailability, making it a suitable candidate for systemic administration. Furthermore, its metabolic stability suggests that it may exhibit a prolonged half-life in vivo, allowing for less frequent dosing regimens. These characteristics are particularly important for chronic therapeutic applications where patient compliance is crucial.

Regulatory considerations play a significant role in the development of new pharmaceutical compounds like 3-Piperidinylmethylbenzoate Hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets stringent quality standards. Preclinical safety studies are essential to assess potential toxicity profiles before human clinical trials can commence. These studies provide critical data on dosage ranges, side effects, and contraindications.

The future prospects for 3-Piperidinylmethylbenzoate Hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. Novel synthetic methodologies may further optimize production processes, while advanced preclinical models will enhance our understanding of its biological effects.

In conclusion,3-Piperidinylmethylbenzoate Hydrochloride (CAS No. 1219972-66-3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic domains. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development as a lead compound or intermediate in drug discovery programs.